N-(2-methoxy-4-methyl-phenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]thiazol-4-yl]acetamide

• IUPAC Name: N-(2-methoxy-4-methylphenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H22N4O4S/c1-13-8-9-16(18(10-13)29-3)23-19(26)11-14-12-30-21(22-14)25-20(27)24-15-6-4-5-7-17(15)28-2/h4-10,12H,11H2,1-3H3,(H,23,26)(H2,22,24,25,27)
• InChI Key: YJTSNDABJLKQKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)NC3=CC=CC=C3OC)OC
• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol

Description

N-(2-methoxy-4-methyl-phenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]thiazol-4-yl]acetamide is a useful research compound. Its molecular formula is C21H22N4O4S and its molecular weight is 426.49. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxy-4-methyl-phenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]thiazol-4-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxy-4-methyl-phenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]thiazol-4-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of β3-Adrenergic Receptor Agonists : N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moieties have been prepared, showing potent agonistic activity against human β3-adrenergic receptors. These compounds demonstrate potential in treating obesity and non-insulin dependent diabetes through selective activation of β3 receptors, indicating a pathway for the development of therapeutic agents (Maruyama et al., 2012).

• Anticancer and Antiviral Activities : New 2‐Pyrazoline‐Substituted 4‐Thiazolidinones have been synthesized and evaluated for their in vitro anticancer activity. Certain compounds showed selective inhibition of leukemia cell lines and demonstrated significant antiviral activity against Tacaribe TRVL 11 573 virus strain (Havrylyuk et al., 2013).

• Antimicrobial Agents : A series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl}acetamide derivatives were synthesized and demonstrated antimicrobial activity against various bacterial and fungal strains, providing a basis for the development of new antimicrobial agents (Baviskar et al., 2013).

• Antibacterial Effects : Novel 4-hydroxy-chromen-2-one derivatives have been synthesized and evaluated for their antibacterial activity against Staphylococcus aureus, E. coli, and Bacillus cereus. The synthesized compounds showed high levels of bacteriostatic and bactericidal activity, contributing to the search for new antibacterial agents (Behrami & Dobroshi, 2019).